Cas no 306752-53-4 (2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 306752-53-4
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• MDL: MFCD01176992
• CID: 3095778
• PubChem ID: 2860030
• Update Time: 2025-11-01

2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid phe nylamide
• Oprea1_517396
• AG-667/11911086
• STK385105
• AKOS017258791
• MFCD01176992
• ALBB-001847
• VS-03920
• H21747
• 306752-53-4
• BBL013663
• 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS000349851
• Benzo[b]thiophene-3-carboxamide,2-amino-4,5,6,7-tetrahydro-6-methyl-N-phenyl-
• 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD01176992
• Inchi： 1S/C16H18N2OS/c1-10-7-8-12-13(9-10)20-15(17)14(12)16(19)18-11-5-3-2-4-6-11/h2-6,10H,7-9,17H2,1H3,(H,18,19)
• InChI Key： UQWNQSQLJJGULA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=CC=2)=O)C2=C1CC(C)CC2)N

Computed Properties

• Exact Mass: 286.11398438Da
• Monoisotopic Mass: 286.11398438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 306752-53-4)

2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, with the CAS number 306752-53-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both amino and carboxamide functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzothiophene-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide for its role in modulating specific biological pathways. Its unique structure allows it to interact with various enzymes and receptors, making it a candidate for studies related to central nervous system (CNS) disorders, inflammatory diseases, and even cancer research. These applications align with current trends in precision medicine and targeted therapy, which are hot topics in the scientific community.

The synthesis of CAS 306752-53-4 involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone and phenyl isocyanate. Chemists employ techniques such as cyclocondensation and amidation to achieve high yields and purity. Advanced analytical methods, including NMR spectroscopy and mass spectrometry, are used to confirm its molecular structure. This rigorous characterization ensures the compound meets the standards required for research and development purposes.

From an industrial perspective, 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is valued for its scalability and stability under various conditions. Manufacturers focus on optimizing production processes to reduce costs and environmental impact, addressing the growing emphasis on green chemistry. Questions like "How is 306752-53-4 synthesized sustainably?" or "What are the latest advancements in benzothiophene chemistry?" reflect the curiosity of professionals and students alike.

In addition to its pharmaceutical potential, this compound is also explored in material science. Its aromatic and heterocyclic framework contributes to the development of organic semiconductors and photoactive materials. Such applications are particularly relevant in the context of renewable energy and optoelectronic devices, which are trending topics in technology and engineering forums.

Safety and handling of CAS 306752-53-4 follow standard laboratory protocols. While it is not classified as hazardous, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Researchers frequently search for "safe handling practices for benzothiophene derivatives" or "storage guidelines for 306752-53-4," highlighting the importance of workplace safety in chemical industries.

To summarize, 2-Amino-6-methyl-N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 306752-53-4) is a multifaceted compound with promising applications in drug development, material science, and beyond. Its study continues to evolve, driven by interdisciplinary research and technological advancements. For those interested in organic synthesis or medicinal chemistry, this compound represents a fascinating area of exploration with ample opportunities for innovation.